Anthraquinone Anthraquinone Anthraquinone appears as yellow crystals or powder. (NTP, 1992)
9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.
Anthraquinone is a natural product found in Streptomyces, Aspergillus fumigatus, and other organisms with data available.
Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant.
Hoelite is a mineral with formula of C14H8O2. The IMA symbol is Hoe.
Anthraquinone can cause cancer according to The National Toxicology Program.
Compounds based on ANTHRACENES which contain two KETONES in any position. Substitutions can be in any position except on the ketone groups.
Brand Name: Vulcanchem
CAS No.: 84-65-1
VCID: VC20837425
InChI: InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H
SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula: C14H8O2
C14H8O2
C6H4(CO)2C6H4
Molecular Weight: 208.21 g/mol

Anthraquinone

CAS No.: 84-65-1

Cat. No.: VC20837425

Molecular Formula: C14H8O2
C14H8O2
C6H4(CO)2C6H4

Molecular Weight: 208.21 g/mol

* For research use only. Not for human or veterinary use.

Anthraquinone - 84-65-1

Specification

Description Anthraquinone appears as yellow crystals or powder. (NTP, 1992)
9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.
Anthraquinone is a natural product found in Streptomyces, Aspergillus fumigatus, and other organisms with data available.
Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant.
Hoelite is a mineral with formula of C14H8O2. The IMA symbol is Hoe.
Anthraquinone can cause cancer according to The National Toxicology Program.
Compounds based on ANTHRACENES which contain two KETONES in any position. Substitutions can be in any position except on the ketone groups.
CAS No. 84-65-1
Molecular Formula C14H8O2
C14H8O2
C6H4(CO)2C6H4
Molecular Weight 208.21 g/mol
IUPAC Name anthracene-9,10-dione
Standard InChI InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H
Standard InChI Key RZVHIXYEVGDQDX-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
Appearance Powder
Boiling Point 714 to 718 °F at 760 mmHg (NTP, 1992)
377 °C at 760 mm Hg
380 °C
Colorform Light yellow, slender monoclinic prisms by sublimation in vacuo. Almost colorless, orthorhombic, bipyramidal crystals from sulfuric acid and water.
Yellow rhombic needles from alcohol, benzene
Yellow-green crystals
Flash Point 365 °F (NTP, 1992)
185 °C
365 °F (185 °C) (Closed cup)
185 °C c.c.
Melting Point 547 °F (sublimes) (NTP, 1992)
286 °C
Liquid Molar Volume = 0.193625 cu m/kmol; IG Heat of Formation = -9.52X10+7 J/kmol; Heat Fusion at Melting Point = 3.2552X10+7 J/kmol

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